3,5-Dibromo-1-[2-(4-fluorophenoxy)ethyl]-1H-1,2,4-triazole

• IUPAC Name: 3,5-dibromo-1-[2-(4-fluorophenoxy)ethyl]-1,2,4-triazole
• InChI: InChI=1S/C10H8Br2FN3O/c11-9-14-10(12)16(15-9)5-6-17-8-3-1-7(13)2-4-8/h1-4H,5-6H2
• InChI Key: RGCFLVVPTVHKTH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCCN2C(=NC(=N2)Br)Br)F
• Molecular Formula: C10H8Br2FN3O
• Molecular Weight: 365.00 g/mol

Description

The compound “3,5-Dibromo-1-[2-(4-fluorophenoxy)ethyl]-1H-1,2,4-triazole” is a chemical compound with a triazole backbone. It has the molecular formula C10H8Br2FN3O and a molecular weight of 365.

Molecular Structure Analysis

The molecular structure of this compound is based on a 1,2,4-triazole core, which is a type of heterocyclic compound. The triazole ring is substituted at the 3 and 5 positions with bromine atoms, at the 1 position with a [2-(4-fluorophenoxy)ethyl] group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include its molecular weight (365), and its molecular formula (C10H8Br2FN3O). Unfortunately, other properties such as melting point, boiling point, and density were not found in the available resources.

Scientific Research Applications

• Synthesis and Crystal Structure Analysis :

  • Xu Liang (2009) conducted a study on the synthesis and crystal structure of a compound closely related to 3,5-Dibromo-1-[2-(4-fluorophenoxy)ethyl]-1H-1,2,4-triazole. This research contributes to understanding the structural aspects of such compounds, which can be crucial for their applications in material science and pharmaceuticals (Xu Liang, 2009).

• Chemical Synthesis and Applications in Material Science :

  • A 2014 study by H.-X. Yu et al. explored the synthesis of dibromo-triazoles and their amination with hydroxylamine-O-sulphonic acid. This research is significant for understanding the chemical properties and potential applications of dibromo-triazoles in material science (H.-X. Yu et al., 2014).

• Molecular Interactions and Drug Design :

  • Muhammad Naeem Ahmed et al. (2020) reported on π-hole tetrel bonding interactions in ethyl 2-triazolyl-2-oxoacetate derivatives. Their findings are relevant for drug design and understanding intermolecular interactions in pharmaceutical compounds (Muhammad Naeem Ahmed et al., 2020).

• Pharmacological Potential and Biological Activities :

  • The study by M. Özil et al. (2015) on microwave-promoted synthesis and biological activity of some 2-hetarylmethyl-4-(4-hetarylphenyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives illustrates the potential of triazole derivatives in pharmacology and their diverse biological activities (M. Özil et al., 2015).

• Heterocyclic Compound Synthesis and Applications :

  • In 2020, Zi Wang et al. synthesized and characterized dibromo-triazoles, highlighting their applications in medicine, pesticide, and material chemistry. This research underscores the versatility of such compounds in various scientific fields (Zi Wang et al., 2020).